Cas no 62885-44-3 (2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester)
62885-44-3 structure
Product Name:2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester
CAS No:62885-44-3
MF:C8H9NO4
MW:183.161362409592
CID:429218
PubChem ID:20694543
Update Time:2025-04-19
2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester
- methyl 5-methoxy-4-oxo-1H-pyridine-2-carboxylate
- DTXSID30609409
- SCHEMBL15764334
- Methyl 5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxylate
- 62885-44-3
-
- Inchi: 1S/C8H9NO4/c1-12-7-4-9-5(3-6(7)10)8(11)13-2/h3-4H,1-2H3,(H,9,10)
- InChI Key: AIEVUOVWKAJMQF-UHFFFAOYSA-N
- SMILES: O(C)C1=CNC(C(=O)OC)=CC1=O
Computed Properties
- Exact Mass: 183.05317
- Monoisotopic Mass: 183.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 68.65
2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
62885-44-3 (2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester) Related Products
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